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Transfection Methods for HL-60 Cells

HL-60 cells, being suspension cells, can be challenging to transfect. The table below summarizes two well-

manufacturer [3]

established methods.
Reported Ke
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Nucleofection [1] Electroporation High efficiency Delivery of High efficiency
directly into the for plasmid DNA SiRNA/mMiRNA for difficult-to-
nucleus and siRNA,; inhibitors/plasmid transfect
widely cited in DNA for gene suspension
literature [1] expression studies [2]  cells
[1]
Lipid-Based Complexes with Effective for Plasmid DNA Lower
(Lipofectamine nucleic acids for ~ plasmid DNA,; transfection [3] cytotoxicity,
LTX with PLUS cell entry protocol protocol
Reagent) [3] optimized by simplicity
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Experimental Protocols

Here are detailed methodologies for key experiments involving corilagin and HL.-60 cell transfection.

Transfection of HL-60 Cells Using Lipofectamine LTX [3]

This protocol is for a 24-well plate format.

e Cell Seeding: On the day of transfection, count and plate (1 \times 10"5) cells per well in 0.5 ml of
complete growth medium.
e DNA Dilution: Dilute 0.5 pg of plasmid DNA into 100 pl of Opti-MEM | Reduced Serum Medium.
e Complex Formation:
o Add 0.5 pl of PLUS Reagent directly to the diluted DNA. Mix gently and incubate for 5-15
minutes at room temperature.
o Add 0.75-1.75 pl of Lipofectamine LTX to the mixture. Incubate for 25 minutes at room
temperature to form DNA-LTX complexes.
¢ Transfection: Add the 100 ul complex mixture directly to each well containing the cells. Mix gently by
rocking the plate.
¢ Incubation: Incubate cells at 37°C for 18-24 hours before assaying for gene expression. The
complexes do not need to be removed.

For transfecting siRNA (e.g., for miR-451 inhibition), a different protocol was used with DharmaFECT

transfection reagent, incubating for 72 hours before assay [2].

Corilagin Treatment on HL-60 Cells [2]

e Cell Culture: Maintain HL-60 cells in DMEM supplemented with 10% FBS and antibiotics at 37°C
under 5% COz2 [2].

e Treatment Protocol: Treat cells with corilagin at concentrations of 25 and 50 pg/mL for different
durations (0 to 5 days). A stock solution can be prepared in DMSO [4].

Corilagin's Mechanism of Action in HL-60 Cells

Understanding the molecular pathway can help in designing and troubleshooting experiments. Corilagin

exerts anti-leukemic effects primarily by modulating the miR-451/HMGB1 axis [2].
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Frequently Asked Questions & Troubleshooting

Question Answer & Troubleshooting Guide

| Low Transfection Efficiency | « Check cell health: Use low-passage cells (>90% viability) before
transfection [3]. « Optimize parameters: For Lipofectamine LTX, test the reagent range (0.75-1.75 pL/well)
[3]. For Nucleofection, use manufacturer-optimized protocols [1]. « Use enhancers: PLUS Reagent
significantly improves Lipofectamine LTX performance [3]. | | High Cell Death Post-Transfection | * Avoid
antibiotics: Do not use antibiotics in the media during transfection, as this can increase cell death [3]. « Test

serum conditions: Complexes can be formed in serum-free media, but test for compatibility [3]. « Consider
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reagent toxicity: If toxicity is high with lipid-based methods, try Nucleofection [1]. | | Inconsistent
Corilagin Results | « Use fresh stock solutions: Corilagin stock in DMSO should be prepared fresh and
stored appropriately [4]. + Confirm treatment duration & dose: Effects are time- and dose-dependent. Use
established concentrations (e.g., 25, 50 pg/mL) and durations (1-5 days) as starting points [2]. « Validate
functional knockdown: If studying the miR-451/HMGBI axis, always confirm knockdown efficiency post-
transfection via qPCR or Western Blot [2]. | | How does corilagin affect autophagy and apoptosis? | In
HL-60 cells, corilagin induces apoptosis (seen by tcleaved caspase-3, tBak, |Bcl-xl) and inhibits

autophagy (seen by |LC3-II conversion). Both effects contribute to its anti-proliferative action [2]. |
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s586421?utm_src=pdf-bulk
https://www.smolecule.com/products/s586421?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

